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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
Brevicompanine B is a diketopiperazine alkaloid, a class of natural products known for their

structural complexity and diverse biological activities. Isolated from fungi of the Penicillium and

Aspergillus genera, Brevicompanine B has garnered significant interest in the scientific

community for its roles as a plant growth regulator and a promising antiplasmodial agent. This

technical guide provides a comprehensive overview of the chemical structure, physicochemical

properties, and known biological functions of Brevicompanine B. It includes a summary of its

spectroscopic data, details of its chemical synthesis, and available information on its

mechanisms of action. This document is intended to serve as a valuable resource for

researchers in natural product chemistry, drug discovery, and plant sciences.

Chemical Structure and Physicochemical Properties
Brevicompanine B is a tetracyclic indole alkaloid with the chemical formula C₂₂H₂₉N₃O₂. Its

structure features a central diketopiperazine ring fused to a pyrroloindoline system, which is

further substituted with an isobutyl group and a reverse prenyl group.

IUPAC Name: (1S,4R,7S,9R)-9-(2-methylbut-3-en-2-yl)-4-(2-methylpropyl)-2,5,16-

triazatetracyclo[7.7.0.0²,⁷.0¹⁰,¹⁵]hexadeca-10,12,14-triene-3,6-dione[1]
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(3R,5aS,10bR,11aS)-10b-(1,1-dimethyl-2-propen-1-yl)-6,10b,11,11a-tetrahydro-3-(2-

methylpropyl)-2H-pyrazino[1',2':1,5]pyrrolo[2,3-b]indole-1,4(3H,5aH)-dione

NSC 215121-47-4

Physicochemical Data
Property Value Reference

Molecular Formula C₂₂H₂₉N₃O₂ [1]

Molecular Weight 367.49 g/mol [1]

Exact Mass 367.225977 g/mol [1]

XLogP3 3.6

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor

Count
3

Rotatable Bond Count 4

Topological Polar Surface Area 58.9 Å²

Spectroscopic Data
The structure of Brevicompanine B was elucidated using various spectroscopic methods,

primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry. While a complete,

tabulated dataset of ¹H and ¹³C NMR chemical shifts is not readily available in a single public

source, the structural assignments have been confirmed in several publications. The following

table provides a representative, though not exhaustive, summary of key spectroscopic data

based on available literature.
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Nucleus
Chemical Shift
(ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Assignment

¹H 7.20-7.50 m Aromatic protons

¹H 5.80 dd Vinyl proton

¹H 5.00-5.10 m Vinyl protons

¹³C ~170 s
Carbonyl

carbons

¹³C ~140 s

Aromatic

quaternary

carbons

¹³C ~120-130 d
Aromatic CH

carbons

¹³C ~145 d Vinyl CH

¹³C ~115 t Vinyl CH₂

Note: The data presented here is an approximation based on typical chemical shifts for similar

structures and may not represent the exact experimental values.

Origin and Isolation
Brevicompanine B is a secondary metabolite produced by certain species of fungi. It was first

isolated from Penicillium brevicompactum.[2] Subsequently, it has also been identified as a

metabolite of Aspergillus janus.[3]

Experimental Protocol: Isolation from Penicillium
brevicompactum
While a specific, detailed protocol for the isolation of Brevicompanine B is not available in the

public domain, a general procedure can be inferred from literature describing the isolation of

secondary metabolites from Penicillium species.
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General Workflow for Isolation of Brevicompanine B

Fungal Culture

Extraction

Purification

Inoculation of Penicillium brevicompactum

Fermentation in a suitable broth medium

Separation of mycelium and culture filtrate

Solvent extraction of the filtrate (e.g., with ethyl acetate)

Crude extract concentration

Chromatographic separation (e.g., silica gel column chromatography)

Further purification by HPLC

Crystallization to obtain pure Brevicompanine B

Click to download full resolution via product page

Caption: A generalized workflow for the isolation and purification of Brevicompanine B.
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Total Synthesis
The total synthesis of Brevicompanine B and its analogs has been accomplished, providing a

means to produce these molecules for further biological evaluation and structure-activity

relationship studies. The synthetic routes are complex and often involve stereoselective steps

to establish the correct configuration of the multiple chiral centers.

Experimental Protocol: Key Synthetic Steps
A detailed, step-by-step protocol for the total synthesis of Brevicompanine B is extensive and

typically found in the supplementary information of specialized organic chemistry publications.

However, a generalized workflow highlighting the key transformations can be outlined.
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Key Stages in the Total Synthesis of Brevicompanine B

Starting Materials (e.g., Tryptophan derivatives)

Construction of the Diketopiperazine Ring

Formation of the Pyrroloindoline Core

Introduction of the Isobutyl Group

Installation of the Reverse Prenyl Group

Final Cyclization and Purification

Click to download full resolution via product page

Caption: A simplified flowchart illustrating the major steps in a potential total synthesis of

Brevicompanine B.

Biological Activities and Mechanism of Action
Brevicompanine B exhibits a range of interesting biological activities, with its roles as a plant

growth regulator and an antiplasmodial agent being the most extensively studied.
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Plant Growth Regulation
Brevicompanine B, along with its analogs, has been shown to influence plant growth and

development. Studies on the model plant Arabidopsis thaliana have revealed that

brevicompanines can modulate the plant's circadian clock.[3][4] The circadian clock is an

internal timekeeping mechanism that regulates various physiological processes in plants,

including growth, metabolism, and responses to environmental cues.

Mechanism of Action: Brevicompanines have been observed to cause transcriptional

misregulation of core components of the circadian clock.[3] This disruption of the natural

oscillatory patterns of clock gene expression can lead to altered root growth and other

developmental changes.

Proposed Signaling Pathway of Brevicompanine B in Plant Circadian Clock Regulation

Brevicompanine B

Core Circadian Clock Oscillator
(e.g., CCA1, LHY, TOC1)

Interacts with or influences

Transcriptional Misregulation of Clock Genes

Leads to

Altered Physiological Rhythms
(e.g., Root Growth)

Results in
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1667784?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/244778792_Synthesis_of_Brevicompanines_Plant_Growth_Regulators
https://chembites.org/2018/10/17/molecule-from-fungus-disrupts-plant-circadian-clock/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5477000/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5477000/
https://pubmed.ncbi.nlm.nih.gov/28379676/
https://pubmed.ncbi.nlm.nih.gov/28379676/
https://www.benchchem.com/product/b1667784#what-is-the-chemical-structure-of-brevicompanine-b
https://www.benchchem.com/product/b1667784#what-is-the-chemical-structure-of-brevicompanine-b
https://www.benchchem.com/product/b1667784#what-is-the-chemical-structure-of-brevicompanine-b
https://www.benchchem.com/product/b1667784#what-is-the-chemical-structure-of-brevicompanine-b
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1667784?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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